8-Doxylpalmitoylcholine
Description
8-Doxylpalmitoylcholine is a synthetic spin-labeled choline ester derived from a fatty acid, featuring a paramagnetic 4',4'-dimethyloxazolidine-N-oxyl (doxyl) moiety at the 8th carbon of its palmitoyl chain. Its chemical structure is CH₃–(CH₂)₇–CR–(CH₂)₆–COO–(CH₂)₂–N(CH₃)₃, where R represents the doxyl ring. This compound was designed to study cholinergic receptor-protein interactions in membrane environments using electron spin resonance (ESR) spectroscopy .
Key functional properties include:
- Reversible antagonism: Blocks carbamylcholine-induced depolarization in Electrophorus electroplaque.
- Receptor binding modulation: Slows α-toxin binding and displaces acetylcholine from cholinergic receptor sites in Torpedo membrane fragments.
- ESR utility: The spin label immobilizes upon binding to receptor-rich membranes, enabling dynamic studies of ligand-receptor interactions .
Properties
CAS No. |
55620-99-0 |
|---|---|
Molecular Formula |
C25H50N2O4+ |
Molecular Weight |
442.7 g/mol |
InChI |
InChI=1S/C25H50N2O4/c1-7-8-9-10-12-15-18-25(26(29)24(2,3)22-31-25)19-16-13-11-14-17-23(28)30-21-20-27(4,5)6/h7-22H2,1-6H3/q+1 |
InChI Key |
BMGKTDUWOAXQDJ-UHFFFAOYSA-N |
SMILES |
CCCCCCCCC1(N(C(CO1)(C)C)[O])CCCCCCC(=O)OCC[N+](C)(C)C |
Canonical SMILES |
CCCCCCCCC1(N(C(CO1)(C)C)[O])CCCCCCC(=O)OCC[N+](C)(C)C |
Synonyms |
8-doxylpalmitoylcholine |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Receptor binding: 8-Doxylpalmitoylcholine’s immobilization in ESR spectra confirms direct interaction with cholinergic receptor proteins, a property absent in non-spin-labeled analogs like acetylcholine .
- Competitive displacement : Cholinergic agents (e.g., α-toxin) reverse spin-label immobilization, highlighting its use in studying ligand competition kinetics .
- Comparative advantages : Combines the specificity of cholinergic ligands with the analytical power of spin labels, bridging gaps between functional assays and structural biology.
Tables
Table 1: Structural Comparison of Spin-Labeled Compounds
| Parameter | 8-Doxylpalmitoylcholine | 5-Doxylstearic Acid | 12-Doxylstearic Acid |
|---|---|---|---|
| Spin label position | 8th carbon | 5th carbon | 12th carbon |
| Head group | Choline | Carboxylic acid | Carboxylic acid |
| Primary application | Receptor dynamics | Membrane fluidity | Bilayer depth |
Table 2: Functional Comparison of Cholinergic Ligands
| Parameter | 8-Doxylpalmitoylcholine | Acetylcholine | Carbamylcholine |
|---|---|---|---|
| Receptor interaction | Antagonism | Agonism | Agonism |
| Spin label | Yes | No | No |
| Analytical use | ESR studies | Physiological | Research agonist |
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